Cas no 2384769-34-8 (Methyl 4-amino-5-ethoxy-2-methylbenzoate)

• Product Name: Methyl 4-amino-5-ethoxy-2-methylbenzoate
• CAS No: 2384769-34-8
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5975674
• PubChem ID: 165753502
• Update Time: 2025-05-22

Methyl 4-amino-5-ethoxy-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-5-ethoxy-2-methylbenzoate
• 2384769-34-8
• EN300-37337780
• Methyl 4-amino-5-ethoxy-2-methylbenzoate

• Inchi： 1S/C11H15NO3/c1-4-15-10-6-8(11(13)14-3)7(2)5-9(10)12/h5-6H,4,12H2,1-3H3
• InChI Key： YJWUNGFDWSQSAY-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC(C(=O)OC)=C(C)C=C1N

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.6Ų

Additional information on Methyl 4-amino-5-ethoxy-2-methylbenzoate

Methyl 4-amino-5-ethoxy-2-methylbenzoate: A Comprehensive Overview

Methyl 4-amino-5-ethoxy-2-methylbenzoate, with the CAS number 2384769-34-8, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, often referred to as Methyl 4-amino-5-ethoxy-2-methylbenzoate, is characterized by its unique structure, which includes an amino group, an ethoxy group, and a methyl group attached to a benzoate backbone. Its chemical formula is C₁₁H₁₅NO₃, and it exists as a white crystalline solid with a melting point of approximately 120°C.

The synthesis of Methyl 4-amino-5-ethoxy-2-methylbenzoate involves a series of carefully controlled reactions, including Friedel-Crafts alkylation and esterification processes. These reactions are optimized to ensure high purity and yield. Recent advancements in catalytic methods have further enhanced the efficiency of its production, making it more accessible for large-scale applications.

One of the most promising applications of Methyl 4-amino-5-ethoxy-2-methylbenzoate lies in the pharmaceutical industry. Researchers have identified its potential as an intermediate in the synthesis of bioactive compounds, particularly those targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to modulate enzyme activity, such as acetylcholinesterase inhibition, has been extensively studied in preclinical models. Recent studies published in *Nature Communications* highlight its role in enhancing cognitive function in mice through selective brain penetration.

In the agrochemical sector, Methyl 4-amino-5-ethoxy-2-methylbenzoate has shown remarkable efficacy as a plant growth regulator. Its ability to promote root development and enhance stress tolerance in crops has been validated in field trials across various climatic zones. A study conducted by the International Journal of Agricultural Chemistry demonstrated that its application significantly increased wheat yields under drought conditions by up to 30%.

The material science community has also embraced this compound for its unique mechanical properties. When incorporated into polymer matrices, Methyl 4-amino-5-ehtoxy... enhances thermal stability and mechanical strength. Recent research published in *Advanced Materials* revealed that its addition to polyurethane formulations improved their resistance to UV degradation by over 50%, making it a valuable component for outdoor applications such as automotive coatings.

From an environmental perspective, Methyl 4-amino... exhibits low toxicity profiles towards non-target organisms. Ecotoxicological assessments conducted by the European Chemicals Agency (ECHA) confirm its safety for aquatic life when used within recommended limits. This aligns with global sustainability goals and underscores its suitability for eco-friendly industrial processes.

In conclusion, Methyl 4-amino... stands at the forefront of modern chemical innovation. Its versatile applications across multiple industries coupled with favorable environmental profiles make it an essential compound for future technological advancements. As research continues to uncover new potentials, this compound is poised to play an increasingly vital role in shaping industries ranging from healthcare to agriculture.